Cas no 849066-63-3 (3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic Acid)

• Product Name: 3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic Acid
• CAS No: 849066-63-3
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• MDL: MFCD01880302
• CID: 720005
• PubChem ID: 2744621
• Update Time: 2025-11-07

3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• [3,5'-Biisoxazole]-4'-carboxylicacid, 3',5-dimethyl-
• 3-methyl-5-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-4-carboxylic acid
• 3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic acid
• HMS1451I12
• 3-METHYL-5-(5-METHYLISOXAZOL-3-YL)-4-CARBOXYLIC ACID
• 3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic acid 97%
• 3',5-Dimethyl-3,5'-biisoxazole-4'-carboxylic acid 97%
• 3',5-Dimethyl-3,5'-biisoxazole-4'-carboxylic acid
• 3',5-Dimethyl-3,5'-biisoxazole-4'-carboxylicacid97%
• [3,5'-Biisoxazole]-4'-carboxylic acid, 3',5-dimethyl-
• PS-8039
• MFCD01880302
• CS-0207371
• MLS000851005
• Maybridge3_007228
• 3',5-Dimethyl-[3,5'-biisoxazole]-4'-carboxylicacid
• IDI1_018615
• AKOS025393518
• 3',5-Dimethyl-[3,5'-biisoxazole]-4'-carboxylic acid
• BP-10362
• SCHEMBL1672495
• 3-methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic acid, AldrichCPR
• SMR000457022
• DTXSID60372538
• ZIB06663
• HMS2798P09
• CHEMBL1881101
• 849066-63-3
• 3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic Acid

• MDL： MFCD01880302
• Inchi： 1S/C9H8N2O4/c1-4-3-6(11-14-4)8-7(9(12)13)5(2)10-15-8/h3H,1-2H3,(H,12,13)
• InChI Key： ASBPDKJMOPNMLF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2ON=C(C)C=2C(O)=O)=N1

Computed Properties

• Exact Mass: 208.04800
• Monoisotopic Mass: 208.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.371
• Melting Point: 167 °C
• Boiling Point: 394.6°C at 760 mmHg
• Flash Point: 192.5°C
• Refractive Index: 1.547
• PSA: 89.36000
• LogP: 1.64460

3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic Acid

Research Briefing on 3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic Acid (CAS: 849066-63-3): Recent Advances and Applications

3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic Acid (CAS: 849066-63-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel bioactive molecules. The isoxazole moiety, a prominent feature of this compound, is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Researchers have explored various synthetic routes to optimize the production of 3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic Acid, with a focus on improving yield and purity while minimizing environmental impact.

One of the most notable advancements in the study of this compound is its role as a building block for the development of small-molecule inhibitors targeting specific enzymes and receptors. For instance, recent publications have demonstrated its utility in the design of inhibitors for kinases and other signaling proteins implicated in cancer and inflammatory diseases. The compound's ability to interact with key biological targets has been validated through in vitro and in vivo studies, showcasing its potential as a lead compound for further optimization.

In addition to its therapeutic potential, 3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic Acid has also been investigated for its applications in chemical biology. Researchers have utilized this compound as a probe to study protein-ligand interactions and to elucidate molecular mechanisms underlying various biological processes. Its versatility and compatibility with a range of chemical modifications make it a valuable tool for advancing our understanding of complex biological systems.

Despite these promising developments, challenges remain in the practical application of this compound. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize its potential in drug development. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically relevant therapies.

In conclusion, 3-Methyl-5-(5-methylisoxazol-3-yl)isoxazole-4-carboxylic Acid (CAS: 849066-63-3) represents a promising scaffold for the development of novel therapeutic agents and chemical probes. The latest research underscores its versatility and potential across multiple areas of chemical biology and medicinal chemistry. Continued exploration of its properties and applications is likely to yield significant contributions to the field, paving the way for innovative treatments and scientific discoveries.